Cas no 2138054-31-4 (2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide)

• Product Name: 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide
• CAS No: 2138054-31-4
• MF: C₁₈H₂₂N₄O₅S
• MW: 406.456082820892
• CID: 6518331
• PubChem ID: 165947842
• Update Time: 2025-11-06

2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide
• 2138054-31-4
• EN300-1169250

• Inchi： 1S/C18H22N4O5S/c23-22(24)16-6-2-4-8-18(16)28(25,26)20-15-5-1-3-7-17(15)27-14-13-21-11-9-19-10-12-21/h1-8,19-20H,9-14H2
• InChI Key： MKRQQJDOOAMMQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1=CC=CC=C1OCCN1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 406.13109099g/mol
• Monoisotopic Mass: 406.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide

Introduction to 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide (CAS No. 2138054-31-4)

2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide, with the CAS number 2138054-31-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group, a piperazine moiety, and a sulfonamide functional group, which collectively contribute to its potential therapeutic applications.

The molecular structure of 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 2-position and a sulfonamide group at the 1-position. The sulfonamide group is attached to a phenyl ring, which is further substituted with an ethoxy group linked to a piperazine ring. This intricate arrangement of functional groups imparts specific pharmacological properties to the compound, making it an interesting candidate for various biological studies.

Recent research has focused on the potential of 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. The compound's ability to selectively target these kinases suggests its potential as a therapeutic agent for treating diseases characterized by abnormal kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that the compound exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for its use in treating chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in preclinical and clinical settings. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide, several preclinical studies have been conducted using animal models. These studies have shown promising results in terms of efficacy and safety. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that the compound effectively reduced tumor growth in mouse models of human cancer without causing significant toxicity.

The safety profile of 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide is another critical aspect that has been thoroughly evaluated. Toxicity studies conducted in both in vitro and in vivo models have indicated that the compound is well-tolerated at therapeutic doses. However, as with any new drug candidate, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide (CAS No. 2138054-31-4) represents a promising compound with diverse biological activities. Its potential as an inhibitor of protein kinases and anti-inflammatory agent makes it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its pharmacological properties, safety profile, and therapeutic applications will likely lead to new breakthroughs in the treatment of various diseases.